1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C25H20F3N3O2S
• Molecular Weight: 483.5 g/mol
• IUPAC Name: (5E)-1-phenyl-3-propyl-2-sulfanylidene-5-[[1-[3-(trifluoromethyl)phenyl]pyrrol-2-yl]methylidene]-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C25H20F3N3O2S/c1-2-13-30-22(32)21(23(33)31(24(30)34)18-9-4-3-5-10-18)16-20-12-7-14-29(20)19-11-6-8-17(15-19)25(26,27)28/h3-12,14-16H,2,13H2,1H3/b21-16+
• InChI Key: MLODVTWNRRFJEB-LTGZKZEYSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C\C2=CC=CN2C3=CC=CC(=C3)C(F)(F)F)/C(=O)N(C1=S)C4=CC=CC=C4
• SMILES: CCCN1C(=O)C(=CC2=CC=CN2C3=CC=CC(=C3)C(F)(F)F)C(=O)N(C1=S)C4=CC=CC=C4

Description

1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione, also known as PTTP, is a novel compound with potential applications in scientific research. This compound has generated a lot of interest due to its unique chemical structure and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione is not fully understood, but studies suggest that it may work by inhibiting the activity of specific enzymes involved in cancer cell growth and proliferation. Additionally, 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione may protect neurons from damage by scavenging free radicals and reducing oxidative stress. The antimicrobial activity of 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione is thought to be due to its ability to disrupt bacterial cell membranes.
Biochemical and physiological effects:
Studies have shown that 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione has a low toxicity profile and does not cause significant adverse effects in animal models. However, further studies are needed to determine the long-term effects of 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione on human health.

Advantages and Limitations for Lab Experiments

One advantage of using 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its unique chemical structure, which allows for the synthesis of derivatives with potentially improved therapeutic properties. However, the synthesis of 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione is complex and requires specialized equipment and expertise. Additionally, the mechanism of action of 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione is not fully understood, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione. One area of interest is the development of 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione derivatives with improved therapeutic properties. Additionally, further studies are needed to fully understand the mechanism of action of 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione and its potential applications in various scientific research areas. Finally, the development of new methods for the synthesis of 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione may make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione involves the condensation of 1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde with 1-phenyl-3-propylthiourea in the presence of acetic acid, followed by cyclization with ethyl acetoacetate. The resulting compound is then treated with hydrazine hydrate to obtain the final product.

Scientific Research Applications

1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione has shown potential in various scientific research areas, including cancer therapy, neuroprotection, and antimicrobial activity. Studies have shown that 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione has a significant inhibitory effect on the growth of cancer cells, making it a promising candidate for cancer therapy. Additionally, 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress. 1-phenyl-3-propyl-2-thioxo-5-({1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-2-yl}methylene)dihydro-4,6(1H,5H)-pyrimidinedione also exhibits antimicrobial activity against various bacterial strains, making it a potential candidate for the development of new antibiotics.